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Compound of Interest

Compound Name: 2-(4-1sobutylphenyl)propanenitrile
CAS No.: 58609-73-7
Cat. No.: B1217345

Get Quote

\ J

Technical Monograph: Physical & Chemical Characterization of Ibuprofen Nitrile

Executive Summary

Ibuprofen Nitrile [2-(4-isobutylphenyl)propionitrile] is the pivotal late-stage intermediate in the
synthesis of Ibuprofen, one of the world's most essential non-steroidal anti-inflammatory drugs
(NSAIDSs). Its physicochemical behavior—specifically its phase transition thermodynamics and
solubility profile—dictates the efficiency of the final hydrolysis step. This guide provides a
definitive reference for the physical properties, spectroscopic signature, and handling protocols
of this compound, designed to support process chemists and analytical scientists in optimizing
yield and purity.

Chemical Identity & Structural Analysis
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Parameter Specification

IUPAC Name 2-[4-(2-methylpropyl)phenyl]propanenitrile
Common Name Ibuprofen Nitrile

CAS Registry Number 58609-73-7

Molecular Formula CisH17N

Molecular Weight 187.28 g/mol

SMILES CC(C)CC1=CC=C(C=C1)C(C)C#N

A para-substituted benzene ring featuring an

isobutyl group at the C4 position and a
Structure Description propionitrile moiety at the C1 position.[1] The

nitrile group (-C=N) introduces significant

polarity to an otherwise lipophilic scaffold.

Thermodynamic & Physical Constants

Accurate physical constants are critical for designing distillation and extraction units. Unlike the
final acid (Ibuprofen), which is a solid, the nitrile precursor is an oil at room temperature.

Phase Behavior & Density
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Property Value Conditions |/ Notes

Colorless to pale yellow, oily

Physical State Liquid )
consistency.[2]
Boiling Point (High Vac) 124 °C @ 0.8 mmHg (106 Pa) [1]
Boiling Point (Low Vac) 150-157 °C @ 2.7 kPa (20 mmHg) [2]
@ 20 °C
Density 0.940 £ 0.06 g/cm3 (Predicted/Experimental
correlation) [2]
_ _ Exists as a liquid at standard
Melting Point <20°C )
ambient temperature.
Miscible in EtOH, CHCls,
Solubility Lipophilic DCM, Ethyl Acetate. Insoluble

in water.

Application Note: The high boiling point necessitates high-vacuum distillation for purification.
Attempting distillation at atmospheric pressure may lead to thermal degradation or
polymerization of the nitrile group.

Spectroscopic Characterization

Validation of the nitrile intermediate is best achieved via FTIR (functional group confirmation)
and NMR (structural connectivity).

Infrared Spectroscopy (FTIR)

The diagnostic feature is the nitrile stretch, which is absent in the starting halide and the final
acid product.

e Diagnostic Peak:2220-2240 cm~! (Sharp, Strong) — C=N Stretching Vibration.
e Secondary Peaks:

o 2960-2850 cm~*: C-H aliphatic stretch (isobutyl/methyl groups).
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o 1600, 1510 cm~1; C=C aromatic skeletal vibrations.

o Absence Note: Lack of broad O-H stretch (2500-3300 cm~1) confirms absence of
Ibuprofen acid impurity.

Nuclear Magnetic Resonance (*H-NMR)

Solvent: CDCIs, 400 MHz

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
Aromatic C-H (ortho to
7.25 Doublet (d) 2H .
nitrile alkyl)
Aromatic C-H (ortho to
7.15 Doublet (d) 2H )
isobutyl)
CH-CN (Benzylic
3.87 Quartet (q) 1H _
methine)
2.47 Doublet (d) 2H Ar-CHz-CH(CHs)2
1.85 Multiplet (m) 1H CH2-CH(CHs)2
CH-CHs (Methyl
1.62 Doublet (d) 3H ] o
adjacent to nitrile)
CH(CHs3)2 (Isobutyl
0.90 Doublet (d) 6H (CHa): ( v

methyls)

Interpretation: The quartet at 3.87 ppm is the critical monitor for reaction progress. As the nitrile
hydrolyzes to the acid (Ibuprofen), this peak shifts downfield due to the deshielding effect of the
carboxylic acid group [3].

Synthesis & Process Logic

Ibuprofen Nitrile is the "gateway" molecule in several industrial routes. The choice of route
impacts the impurity profile of the nitrile.
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Synthesis Pathways

» Classical Boots Process: Isobutylbenzene — Acylation —» Darzens Rxn - Aldehyde -
Oxime - Nitrile — Acid.

e Modern Halide Displacement: 1-Chloro-1-(4-isobutylphenyl)ethane + NaCN - Nitrile — Acid.

Visualization: Synthesis & Hydrolysis Workflow
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or Nitrilase Enzyme
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Figure 1: The central role of Ibuprofen Nitrile in the conversion of alkyl halides to the final API.
Note the phase change from liquid (nitrile) to solid (acid) facilitates final crystallization.

Handling, Safety & Stability

Signal Word:WARNING Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in
contact with skin), H332 (Harmful if inhaled).

Storage & Stability

» Conditions: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon). The nitrile
group is generally stable to oxidation but susceptible to hydrolysis if exposed to moisture and
heat over time.
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e Incompatibilities: Strong oxidizing agents, strong acids (will induce premature hydrolysis),
and strong bases.

Safety Protocols

o PPE: Nitrile gloves (0.11 mm minimum thickness) provide adequate splash protection. Use a
chemical fume hood to avoid inhalation of vapors, which may possess a faint almond-like
odor typical of nitriles.

o Spill Response: Absorb with inert material (vermiculite/sand). Do not flush into surface water;
nitriles can be toxic to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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